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Compound of Interest

Compound Name: 2-Fluoroacetophenone

Cat. No.: B1329501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Fluoroacetophenone (CAS No. 445-27-2), a key intermediate in various synthetic processes,
particularly in the pharmaceutical and agrochemical industries. This document is intended to be
a valuable resource for researchers, scientists, and professionals involved in drug development
and other chemical synthesis applications.

Core Physical Properties

The physical characteristics of 2-Fluoroacetophenone are crucial for its handling, storage,
and application in chemical reactions. A summary of its key physical properties is presented in
the table below.
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Property Value Conditions
Molecular Formula CsH7FO
Molecular Weight 138.14 g/mol
Clear, colorless to light yellow ]
Appearance o Ambient Temperature
liquid
Melting Point 26-27 °C
- ) at 760 mmHg (Standard
Boiling Point 187-189 °C
Pressure)
82-83 °C at 10 mmHg[1]
Density 1.121-1.137 g/mL at 20 °C[2][3]
Refractive Index (n_D) 1.507 at 20 °C[4]
Flash Point 61-62°C Closed Cup[1][3][4]
Soluble in Acetone,
Solubility Chloroform, Dichloromethane,

Ethanol, and Ethyl Acetate.

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental for the characterization and
guality control of chemical substances. The following sections outline the general experimental
methodologies for measuring the key physical properties of 2-Fluoroacetophenone.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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A common method for determining the melting point of an organic solid is using a melting point
apparatus.

Sample Preparation: A small amount of the solidified 2-Fluoroacetophenone is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire solid has transformed into a liquid are recorded. This
range represents the melting point of the substance.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

The boiling point can be determined using a micro-boiling point or Thiele tube method, which is
suitable for small sample volumes.

Sample Preparation: A small volume (a few milliliters) of 2-Fluoroacetophenone is placed in
a small test tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

e Heating: The test tube assembly is attached to a thermometer and heated in a liquid bath
(e.g., mineral oil) within a Thiele tube or a beaker. The heating is done gradually.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. The heat is then removed, and the liquid is allowed to cool slowly.
The temperature at which the bubbling stops and the liquid begins to be drawn into the
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capillary tube is recorded as the boiling point. It is crucial to also record the atmospheric
pressure at the time of the experiment, as the boiling point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is typically measured in
grams per milliliter (g/mL).

Methodology:

The density of a liquid can be determined using a pycnometer or, more simply, by measuring
the mass and volume of a sample.

e Mass Measurement: The mass of a clean, dry graduated cylinder or volumetric flask is
accurately measured using an analytical balance.

e Volume Measurement: A known volume of 2-Fluoroacetophenone is carefully added to the
tared container. The volume is read from the bottom of the meniscus.

e Final Mass Measurement: The container with the liquid is reweighed to determine the mass
of the liquid.

o Calculation: The density is calculated by dividing the mass of the liquid by its volume. The
measurement should be performed at a constant, recorded temperature, as density is
temperature-dependent.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property of a substance.

Methodology:
An Abbe refractometer is commonly used to measure the refractive index of liquids.

» Calibration: The refractometer is first calibrated using a standard liquid with a known
refractive index (e.g., distilled water).
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o Sample Application: A few drops of 2-Fluoroacetophenone are placed on the surface of the
measuring prism of the refractometer.

e Measurement: The prisms are closed, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

» Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is made must be controlled and recorded, as the refractive index is
temperature-dependent.

Safety, Handling, and Storage

Proper handling and storage of 2-Fluoroacetophenone are essential for laboratory safety.

o Safety Precautions: 2-Fluoroacetophenone is irritating to the eyes and skin.[2][4] It may
also cause respiratory irritation.[5] Appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves (e.g., butyl rubber), and a lab coat,
should be worn at all times.[3] Work should be conducted in a well-ventilated area or under a
chemical fume hood.[5]

o Handling: Avoid contact with skin and eyes and inhalation of vapor or mist.[3] Keep away
from heat, sparks, and open flames as it is a combustible liquid.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5] It is
incompatible with strong oxidizing agents and strong bases.[5]

Logical Workflow for Compound Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a research compound like 2-Fluoroacetophenone.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1329501?utm_src=pdf-body
https://www.benchchem.com/product/b1329501?utm_src=pdf-body
https://www.benchchem.com/product/b1329501?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/F2150_MSDS.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/183717
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.spectrumchemical.com/media/sds/F2150_MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://www.benchchem.com/product/b1329501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Initial Characterization

Safety & Handling Asse,ssf‘ﬁent

Physical Pr f)erty Determination

Review Safety Data Sheet (SDS)

Melting Point Boiling Point Refractive Index Solubility Screening

Hazard Identification

Determine Appropriate PPE

Establish Storage Requirements

\wns experimental setup

lication & Further Studie

Click to download full resolution via product page

Caption: Workflow for the Characterization of a Research Chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

